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Compound of Interest

Compound Name: CD36 (93-110)-Cys

Cat. No.: B12377923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the proper storage, handling, and

application of lyophilized CD36 (93-110)-Cys peptide. Adherence to these recommendations is

crucial for maintaining the peptide's integrity, ensuring experimental reproducibility, and

obtaining reliable results.

Peptide Description and Applications
The CD36 (93-110)-Cys peptide is a synthetic peptide corresponding to amino acid residues

93-110 of the human CD36 protein, with a cysteine residue conjugated to the sequence. This

peptide is a valuable tool for investigating the biological functions of the CD36 receptor.

Notably, it has been shown to block the binding of CD36 to its ligand, thrombospondin, and can

partially inhibit collagen-induced platelet aggregation[1][2]. Its applications span various

research areas, including cardiovascular disease, metabolism, and cancer biology, where it can

be used to study CD36-mediated signaling pathways and cellular processes.

Storage of Lyophilized Peptide
Proper storage of the lyophilized CD36 (93-110)-Cys peptide is critical to prevent degradation

and ensure its long-term stability. Lyophilized peptides are significantly more stable than

peptides in solution[3][4][5].

Key Storage Recommendations:
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Temperature: For long-term storage, the lyophilized peptide should be stored at -20°C or,

preferably, at -80°C. For short-term storage (days to weeks), refrigeration at 4°C is

acceptable.

Environment: Store the peptide in a tightly sealed vial within a desiccator to protect it from

moisture, as peptides can be hygroscopic. Exposure to moisture can significantly decrease

the long-term stability of the peptide.

Light: Protect the peptide from light by storing it in a dark container or by using an amber-

colored vial, especially since the presence of certain amino acids can make it light-sensitive.

Storage Conditions Summary:

Storage Duration Temperature Conditions Expected Stability

Long-Term -20°C to -80°C
Tightly sealed vial,

desiccated, dark

Several months to

years

Short-Term 4°C
Tightly sealed vial,

desiccated, dark
Days to weeks

Room Temperature Ambient
Tightly sealed vial,

desiccated, dark

Stable for short

periods (days)

Handling and Reconstitution of Lyophilized Peptide
Due to the presence of a cysteine residue, the CD36 (93-110)-Cys peptide is susceptible to

oxidation, which can lead to the formation of disulfide bonds and a loss of biological activity.

Therefore, special care must be taken during handling and reconstitution.

Handling Precautions
Before opening the vial, allow it to warm to room temperature in a desiccator. This prevents

condensation from forming inside the vial, which can introduce moisture.

Weigh the desired amount of peptide quickly in a clean, controlled environment to minimize

exposure to air and moisture.
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Reseal the vial tightly immediately after use and return it to the appropriate storage

conditions.

Reconstitution Protocol
The choice of solvent is critical for successfully solubilizing the peptide while maintaining its

integrity. The solubility of a peptide is largely determined by its amino acid composition and

polarity.

Recommended Solvents and Buffers:

Initial Solubilization: For peptides containing a free cysteine, it is recommended to dissolve

them in carefully degassed, acidic buffers to minimize oxidation of the thiol group, which

occurs rapidly at a pH greater than 7. Start with sterile, oxygen-free water or a dilute acidic

solution (e.g., 0.1% trifluoroacetic acid (TFA) in water).

Organic Solvents: If the peptide has poor aqueous solubility, a small amount of an organic

solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) can be used for

initial solubilization, followed by drop-wise addition to an aqueous buffer with gentle stirring.

Note that solutions containing DMSO should be used immediately and not stored.

Degassing Solvents: To prevent oxidation of the cysteine residue, all solvents and buffers

should be degassed prior to use by sparging with an inert gas like nitrogen or argon.

Step-by-Step Reconstitution Protocol:

Equilibrate the peptide vial to room temperature in a desiccator.

Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Prepare the chosen degassed solvent or buffer.

Using a sterile syringe, slowly add the desired volume of solvent to the vial, aiming the

stream down the side of the vial.

Gently swirl or vortex the vial to dissolve the peptide. Avoid vigorous shaking, as this can

cause aggregation or degradation. Sonication in a water bath for a few minutes can aid in

dissolving larger particles, but avoid excessive heating.
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Once fully dissolved, the peptide solution should be clear. If particulates remain, further

gentle agitation may be required.

Storage of Reconstituted Peptide
Storing peptides in solution for extended periods is not recommended due to their lower

stability compared to the lyophilized form. If storage in solution is necessary, the following

guidelines should be followed.

Storage of Peptide Solutions:

Storage Duration Temperature Conditions

Short-Term -20°C
Aliquoted, sterile buffer (pH 5-

7)

Long-Term Not Recommended -

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, the

reconstituted solution should be aliquoted into single-use volumes.

pH: For storage, the pH of the peptide solution should ideally be between 5 and 7.

Freezer Type: Avoid storing peptide solutions in frost-free freezers, as the temperature

fluctuations during defrost cycles can degrade the peptide.

Experimental Protocols
The CD36 (93-110)-Cys peptide can be utilized in various experimental settings to investigate

the role of the CD36 receptor. Below are generalized protocols for common applications.

Inhibition of Ligand Binding Assay
This protocol outlines a general procedure to assess the ability of the CD36 (93-110)-Cys
peptide to inhibit the binding of a ligand (e.g., thrombospondin) to cells expressing the CD36

receptor.

Workflow for Ligand Binding Inhibition Assay:
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Preparation

Experiment

Analysis

Prepare CD36-expressing cells

Pre-incubate cells with varying concentrations of CD36 (93-110)-Cys peptide

Reconstitute CD36 (93-110)-Cys peptide Prepare labeled ligand (e.g., fluorescently tagged thrombospondin)

Add labeled ligand to the cells

Incubate to allow binding

Wash cells to remove unbound ligand

Quantify bound ligand (e.g., using flow cytometry or a plate reader)

Determine the inhibitory concentration (IC50) of the peptide
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Preparation

Experiment

Analysis

Isolate platelet-rich plasma (PRP) from whole blood

Pre-incubate PRP with CD36 (93-110)-Cys peptide or vehicle control

Reconstitute CD36 (93-110)-Cys peptide

Induce platelet aggregation with collagen

Monitor changes in light transmittance using an aggregometer

Calculate the percentage of aggregation inhibition

Compare the aggregation curves of treated vs. control samples
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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